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Compound of Interest

Compound Name: (R,R)-Palonosetron

CAS No.: 135729-60-1

Cat. No.: B1178340

Get Quote

Executive Summary
(R,R)-Palonosetron is a potent 5-HT3 receptor antagonist used as an Active Pharmaceutical

Ingredient (API). While not explicitly classified as a P-listed or U-listed waste under US EPA

RCRA regulations, it exhibits acute oral toxicity and potential environmental hazards. Under no

circumstances should this compound be discharged into municipal sewer systems or trash.

Immediate Action Directive:

Solids: Segregate as "Hazardous Pharmaceutical Waste" for high-temperature incineration.

Liquids: Collect in dedicated chemical waste carboys labeled with specific API content.

Spills: Contain immediately; do not generate dust.[1]

Chemical Hazard Profile & Risk Assessment
To design an effective disposal protocol, one must understand the specific hazards driving the

containment strategy.
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Property Data Operational Implication

CAS Number 135729-62-3
Unique identifier for waste

manifesting.[1][2]

Molecular Formula C₁₉H₂₄N₂O·HCl

Contains Chlorine; potential

precursor for dioxins if

incinerated improperly

(requires scrubbers).

GHS Classification Acute Tox. 4 (Oral), Eye Irrit. 2

Harmful if swallowed.[3]

Irritating to mucous

membranes.

Hazard Statements
H302, H319, H351

(Suspected)

Treat as a potential

carcinogen; use high-

containment protocols.

Physical State White to off-white solid

Dust generation is the primary

exposure vector during

disposal.

Solubility Soluble in water, DMSO

High mobility in aquatic

environments; strict drain

prohibition.[4]

Scientific Insight: The hydrochloride salt form increases water solubility, making aquatic toxicity

a critical concern. Disposal methods must guarantee zero release into water tables.

Regulatory Framework (RCRA & EPA)
While (R,R)-Palonosetron is not a listed hazardous waste (P or U list), it is regulated under the

Resource Conservation and Recovery Act (RCRA) due to its toxicity characteristics and status

as a pharmaceutical agent.
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Waste Code: If the waste exhibits toxicity characteristics, assign D001-D043 codes as

applicable. If not characteristic, manage as Non-RCRA Regulated Hazardous Waste (often

coded as NRHW or state-specific codes like Code 261 in California).

Best Practice: Treat as RCRA Hazardous Waste to ensure destruction via incineration at a

permitted TSDF (Treatment, Storage, and Disposal Facility).

Operational Disposal Protocols
Workflow 1: Waste Segregation Decision Logic
The following diagram illustrates the critical decision-making process for segregating (R,R)-
Palonosetron waste streams.
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Figure 1: Decision tree for segregating (R,R)-Palonosetron waste streams to ensure

regulatory compliance.

Protocol A: Solid Waste (Pure API)
Applicability: Expired stock, surplus powder, or spill cleanup residues.
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Containment: Place the solid material into a screw-top jar or a high-density polyethylene

(HDPE) wide-mouth bottle.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4

mil thickness preferred).

Labeling: Affix a hazardous waste label.

Constituents: "(R,R)-Palonosetron Hydrochloride"

Hazard Checkbox: Toxic

Disposal Path: Transfer to the facility's Hazardous Waste Storage Area (HWSA) for

incineration.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: HPLC effluent, mother liquors, or dissolved stock.

Solvent Compatibility: Segregate based on the solvent matrix (e.g., Aqueous vs. Organic).

Note: Palonosetron HCl contains chloride.[5][6] If the concentration is high (>1%), consider

segregating into "Halogenated Solvents" to prevent corrosion of incinerator injection

nozzles, though trace amounts usually permit "Non-Halogenated" classification.

Container: Use compatible carboys (HDPE or Glass). Do not fill >90% to allow for thermal

expansion.

Labeling: Clearly list the solvent (e.g., "Water 99%") and the API (e.g., "Palonosetron 1%").

Protocol C: Trace Contaminated Debris
Applicability: Gloves, weigh boats, pipette tips, bench paper.

Collection: Collect in a dedicated solid hazardous waste bin lined with a yellow hazardous

waste bag (or facility equivalent).
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Sharps: Contaminated needles/syringes must go into a Red Biohazard/Sharps container

labeled "Chemical Contaminated Sharps."

Emergency Spill Response Procedure
In the event of a spill, immediate containment is necessary to prevent aerosolization (inhalation

hazard) and surface migration.

Required PPE
Respiratory: N95 or P100 respirator (if powder is loose).

Skin: Double nitrile gloves (0.11 mm min thickness).

Body: Tyvek lab coat or sleeve covers.

Eyes: Chemical splash goggles.

Spill Workflow

1. Alert & Evacuate
(Secure Area)

2. Don PPE
(Gloves, Goggles, N95)

3. Containment
(Cover with wet pad/absorbent)

4. Cleanup
(Scoop/Wipe - No Dust)

5. Decontamination
(10% Bleach or Soap/Water)

6. Disposal
(Label as Haz Waste)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing exposure and environmental release.

Decontamination Step: After removing the bulk material, wipe the surface with a 10% bleach

solution or a detergent/water mix. Palonosetron is water-soluble; aqueous cleaning is effective.

Place all wipes into the solid hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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